Cas no 956193-08-1 (1-(5-Methylfuran-2-yl)methyl-1H-pyrazol-5-amine)

• Product Name: 1-(5-Methylfuran-2-yl)methyl-1H-pyrazol-5-amine
• CAS No: 956193-08-1
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• MDL: MFCD06371769
• CID: 1037459
• PubChem ID: 1096902
• Update Time: 2025-05-23

1-(5-Methylfuran-2-yl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-((5-Methylfuran-2-yl)methyl)-1H-pyrazol-5-amine
• 1-[(5-methyl-2-furyl)methyl]-1H-pyrazol-5-amine(SALTDATA: FREE)
• 2-(5-Methyl-furan-2-ylmethyl)-2H-pyrazol-3-ylamine
• 2-[(5-methylfuran-2-yl)methyl]pyrazol-3-amine
• 1-[(5-methyl-2-furyl)methyl]-1H-pyrazol-5-amine
• MFCD06371769
• 956193-08-1
• CS-0223697
• EN300-11636
• DTXSID40360276
• 2-(5-Methyl-furan-2-ylmethyl)-2H-pyrazol-3-ylamine, AldrichCPR
• FT-0728178
• SB61049
• AKOS000263189
• 1-[(5-methylfuran-2-yl)methyl]-1H-pyrazol-5-amine
• BB 0221302
• BS-36405
• Z57054208
• STL191130
• DB-029295
• 1-(5-Methylfuran-2-yl)methyl-1H-pyrazol-5-amine

• MDL： MFCD06371769
• Inchi： 1S/C9H11N3O/c1-7-2-3-8(13-7)6-12-9(10)4-5-11-12/h2-5H,6,10H2,1H3
• InChI Key： RZODKTCDAKNWFY-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CN1C(=CC=N1)N

Computed Properties

• Exact Mass: 177.09000
• Monoisotopic Mass: 177.090212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 355.7±37.0 °C at 760 mmHg
• Flash Point: 168.9±26.5 °C
• PSA: 56.98000
• LogP: 1.99620
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(5-Methylfuran-2-yl)methyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-Methylfuran-2-yl)methyl-1H-pyrazol-5-amine

1-(5-Methylfuran-2-yl)methyl-1H-pyrazol-5-amine: A Comprehensive Overview

1-(5-Methylfuran-2-yl)methyl-1H-pyrazol-5-amine, also known by its CAS number 956193-08-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which has been extensively studied for its potential applications in drug discovery and materials science. The structure of this compound features a pyrazole ring substituted with a methyl group attached to a furan moiety, which introduces unique electronic and steric properties that make it a promising candidate for various chemical and biological applications.

The synthesis of 1-(5-Methylfuran-2-yl)methyl-1H-pyrazol-5-amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has significantly improved the reaction efficiency and selectivity in the synthesis process. These developments have made this compound more accessible for further research and commercial applications.

In terms of physical properties, 956193-08-1 exhibits a melting point of approximately 240°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based chemical reactions. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential application in optoelectronic materials. Additionally, its fluorescence properties have been explored in recent studies, revealing promising results for its use in sensors and imaging agents.

The biological activity of 1-(5-Methylfuran-2-yl)methyl-1H-pyrazol-5-amine has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Furthermore, its ability to inhibit key enzymes involved in neurodegenerative diseases has been reported in several preclinical models. These findings underscore the importance of this compound in drug discovery pipelines targeting conditions such as Alzheimer's disease and Parkinson's disease.

In the field of materials science, CAS 956193-08-1 has shown promise as a building block for constructing advanced materials with tailored electronic properties. Its incorporation into conjugated polymers has been shown to enhance charge transport characteristics, which is critical for applications in organic electronics such as light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs in this area have highlighted the versatility of this compound in addressing challenges in sustainable energy technologies.

The environmental impact and toxicity profile of 1-(5-Methylfuran-2-yl)methyl-1H-pyrazol-5-amine have also been investigated to ensure its safe handling and application. Ecotoxicological studies indicate that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, CAS 956193-08-888888888888888